Cas no 895649-84-0 (N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 895649-84-0
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6566116
• Update Time: 2025-06-10

N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• 1(4H)-Quinolineacetamide, N-(2,4-dimethylphenyl)-3-[(4-ethoxyphenyl)sulfonyl]-4-oxo-

• Inchi： 1S/C27H26N2O5S/c1-4-34-20-10-12-21(13-11-20)35(32,33)25-16-29(24-8-6-5-7-22(24)27(25)31)17-26(30)28-23-14-9-18(2)15-19(23)3/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key： PFKYPWRJVZEUEM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2C)=O)C2=C(C=CC=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 701.4±60.0 °C(Predicted)
• pka: 13.77±0.70(Predicted)

Additional information on N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Introduction to N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide and Its Significance in Modern Chemical Biology

N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

CAS number 895649-84-0 is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules known as quinolinone derivatives, which have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including an amide moiety and a sulfonamide group, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural complexity of N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide contributes to its potential interactions with biological targets. The quinolinone core is known for its ability to modulate various biological pathways, while the amide and sulfonamide groups can enhance binding affinity and selectivity. These features make the compound a valuable tool for studying enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in quinolinone derivatives as scaffolds for the development of novel therapeutic agents. The specific arrangement of functional groups in N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide allows it to interact with a wide range of biological targets, including kinases, transcription factors, and other enzymes involved in cellular signaling pathways. This versatility makes it an attractive candidate for further exploration in both academic research and industrial drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functionalization, allows for the precise construction of the desired structure. These synthetic strategies are crucial for producing compounds with the necessary biological activity while maintaining structural integrity.

The biological activity of N-(2,4-dimethylphenyl)-2-3-(4-ethoxybenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide has been evaluated in various in vitro assays. Initial studies have shown promising results in inhibiting specific enzymes and modulating cellular pathways. These findings suggest that the compound may have therapeutic potential in treating a variety of diseases, including cancer and inflammatory disorders. Further preclinical studies are necessary to validate these findings and explore potential clinical applications.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. N-(N-(2, 4-dimethylphenyl))- -3-(4-Ethoxybenzenesulfonyl))- -oxo- 1, 4-dihydroquinolin- 1- ylacetamide (CAS no. ) is a prime example of how collaboration across different scientific fields can lead to innovative solutions in drug discovery. The compound's unique structure and potential biological activities make it a valuable asset in the quest for new therapeutic agents.

In conclusion, N-(N-(2, 4-dimethylphenyl))- -3-(4-Ethoxybenzenesulfonyl))- -oxo- 1, 4-dihydroquinolin- 1- ylacetamide (CAS no. ) represents a significant advancement in the field of chemical biology. Its complex structure and promising biological activities position it as a key candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery of new treatments for human diseases.